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Compound of Interest

Compound Name: 2-Ethylcyclohexanol

Cat. No.: B1581418 Get Quote

This guide provides comprehensive safety protocols and logistical plans for the handling and

disposal of 2-Ethylcyclohexanol, tailored for research, scientific, and drug development

professionals. Following these procedures is critical for ensuring personal safety and

environmental compliance.

Physical and Chemical Properties
A summary of the key quantitative data for 2-Ethylcyclohexanol is presented below for easy

reference.
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Property Value

Molecular Formula C8H16O[1]

Molecular Weight 130.23 g/mol [2]

Appearance Colorless liquid[2] or solid[3]

Odor Characteristic aromatic odor[2]

Melting Point 19.68°C (estimate)[3]

Boiling Point 74 - 79 °C at 16 hPa[3]

Flash Point 68 °C (closed cup)[3]

Density 0.906 g/mL at 25 °C[3]

log Pow 2.583[3]

Operational Plan: Handling 2-Ethylcyclohexanol
This section details the step-by-step procedures for the safe handling of 2-Ethylcyclohexanol
in a laboratory setting.

Preparation and Engineering Controls
Ventilation: Always handle 2-Ethylcyclohexanol in a well-ventilated area.[4][5] Use a

chemical fume hood or implement local exhaust ventilation to maintain exposure below

permissible limits.[4][6]

Safety Equipment: Ensure that an eyewash station and a safety shower are readily

accessible and in close proximity to the workstation.[4][7]

Ignition Sources: Keep the chemical away from heat, sparks, open flames, and other ignition

sources.[5][8][9][10] Use non-sparking, anti-static tools for handling.[4][11]

Personal Protective Equipment (PPE) Check: Before handling, inspect all PPE for integrity.

Do not use damaged gloves, gowns, or eye protection.

Required Personal Protective Equipment (PPE)
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The following PPE is mandatory when handling 2-Ethylcyclohexanol:

Eye and Face Protection: Wear chemical safety goggles that provide a complete seal around

the eyes.[4] For tasks with a higher risk of splashing, a face shield must be worn in addition

to safety goggles.[3][4] Standard eyeglasses with side shields are not sufficient.[12]

Skin Protection:

Gloves: Wear chemical-resistant gloves. Butyl or nitrile latex gloves are suitable choices.

[13] Avoid PVC gloves as they offer little chemical protection.[12] Always inspect gloves for

tears or punctures before use.

Lab Coat/Gown: A chemically resistant lab coat or gown is required to protect against skin

contact.[3][14] For larger quantities or splash risks, a complete chemical-resistant suit may

be necessary.[3]

Respiratory Protection: If working outside of a fume hood or if ventilation is inadequate, a

NIOSH-certified organic vapor respirator is required.[4] Ensure proper fit-testing and training

for respirator use.[12]

Footwear: Closed-toe shoes are mandatory. For situations with a risk of large spills,

chemical-resistant boots should be worn.[14]

Handling Procedure
Don PPE: Put on all required PPE before entering the handling area.

Dispensing: Carefully dispense the required amount of 2-Ethylcyclohexanol, avoiding the

creation of mists or aerosols.[3]

Container Management: Keep the container tightly closed when not in use.[3][4][11]

Avoid Contact: Avoid direct contact with the skin, eyes, and clothing.[4][6] Do not breathe

vapors or mists.[8][9]

Hygiene: Wash hands thoroughly with soap and water after handling and before leaving the

work area.[4][8][10] Do not eat, drink, or smoke in the handling area.[4]
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Post-Handling and Cleanup
Decontamination: Clean the work area thoroughly after use.

PPE Removal: Remove PPE in a manner that avoids self-contamination. Dispose of single-

use PPE according to the disposal plan.

Storage: Store 2-Ethylcyclohexanol in a cool, dry, and well-ventilated place, away from

incompatible materials such as strong oxidizing agents.[3][11] Keep containers tightly closed.

[4][11]

Emergency Procedures
First Aid Measures

Inhalation: If inhaled, move the person to fresh air. If breathing is difficult or stops, provide

artificial respiration and seek immediate medical attention.[3][4][8]

Skin Contact: Immediately wash the affected area with soap and plenty of water.[3][4][8]

Remove contaminated clothing and wash it before reuse.[4][9] Seek medical attention if skin

irritation occurs.[4]

Eye Contact: Immediately rinse the eyes cautiously with plenty of water for at least 15

minutes, removing contact lenses if present and easy to do.[3][4][8] Continue rinsing and

seek immediate medical attention.[4]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[3][4][8]

Spill Response
Evacuate: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Contain: Wearing appropriate PPE, contain the spill using an inert absorbent material such

as sand, earth, or vermiculite.[5][8]
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Collect: Collect the absorbed material using spark-proof tools and place it into a suitable,

sealed container for disposal.[8][11]

Clean: Clean the spill area with soap and water, collecting the cleaning water for disposal.

Do not allow the chemical or cleaning runoff to enter drains or waterways.[11][15]

Disposal Plan
Proper disposal of 2-Ethylcyclohexanol and its contaminated waste is crucial to prevent

environmental contamination and comply with regulations.

Waste Identification: 2-Ethylcyclohexanol is a chemical waste and may be classified as

hazardous.[11] All materials that have come into contact with it, including empty containers,

absorbent materials from spills, and used PPE, should be treated as contaminated waste.

Containerization: Collect all waste in clearly labeled, sealed, and appropriate containers.[5]

[11] Do not mix with other waste streams unless instructed to do so by your institution's

environmental health and safety (EHS) department.

Storage Pending Disposal: Store waste containers in a designated, well-ventilated, and

secure area away from incompatible materials.

Disposal Method: Dispose of the chemical waste through a licensed waste disposal

company.[6][11] Adhere to all local, regional, and national hazardous waste regulations.[11]

Do not dispose of it down the drain or in the general trash.[11][15]

Workflow for Handling and Disposal
The following diagram illustrates the logical flow of operations for the safe handling and

disposal of 2-Ethylcyclohexanol.
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Caption: Workflow for Safe Handling and Disposal of 2-Ethylcyclohexanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1581418?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2-Ethylcyclohexanol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Ethylhexanol
https://www.chemicalbook.com/msds/2-ethylcyclohexanol.htm
http://www.petrolkimya.com/en/msds/2-ethyl-hexanol.pdf
https://theandhrapetrochemicals.com/wp-content/uploads/APL-2-ETHYL-HEXANOL-MSDS.pdf
https://www.tcichemicals.com/BE/en/sds/E0768_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC147680025&countryCode=US&language=en
http://chemicalds.com/wp-content/uploads/2018/03/CDS2-Ethylhexanol-.pdf
https://download.basf.com/p1/000000000030034817_SDS_GEN_US/en/2-ETHYLHEXANOL_Safety_Data_Sheet_USA_English.pdf
https://safety365.sevron.co.uk/substances/accessSDS/SDS-6323-57ad484490b544.09683101
https://www.fishersci.com/store/msds?partNumber=AC118530025&countryCode=US&language=en
https://www.pppmag.com/documents/V3N9/2-6.pdf
https://ehs.utk.edu/wp-content/uploads/2017/07/GS-050-Personal-Protective-Equipment-AppE-Glove-Selection-Guide.pdf
https://marketplace.safetyculture.com/us/blog/which-ppe-can-protect-you-from-liquid-chemicals
https://www.carlroth.com/medias/SDB-37H8-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNjM2Mjh8YXBwbGljYXRpb24vcGRmfGFEVTJMMmc1TXk4NU1UZ3pOVEUxTlRjME16QXlMMU5FUWw4ek4wZzRYMGxGWDBWT0xuQmtaZ3wyNDAxZjA3MzUxMTU4ZjYwMzk1NWZkZmE0YjQxNDkyNjc2MzcxNDI4Yzk0MTNkOGQ2MjhlZDZiNDM3NzE5YTA0
https://www.benchchem.com/product/b1581418#personal-protective-equipment-for-handling-2-ethylcyclohexanol
https://www.benchchem.com/product/b1581418#personal-protective-equipment-for-handling-2-ethylcyclohexanol
https://www.benchchem.com/product/b1581418#personal-protective-equipment-for-handling-2-ethylcyclohexanol
https://www.benchchem.com/product/b1581418#personal-protective-equipment-for-handling-2-ethylcyclohexanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581418?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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